Cas no 2138509-92-7 (3-cyclopentyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea)

• Product Name: 3-cyclopentyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
• CAS No: 2138509-92-7
• MF: C₁₀H₁₉N₃O₂S
• MW: 245.341760873795
• CID: 5929304
• PubChem ID: 165944443
• Update Time: 2025-05-23

3-cyclopentyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea
• 2138509-92-7
• EN300-1132042

• Inchi： 1S/C10H19N3O2S/c14-10(12-9-3-1-2-4-9)13-16(15)7-5-11-6-8-16/h9,11H,1-8H2,(H,12,14)
• InChI Key： ZQMPZHNFAWFVON-UHFFFAOYSA-N
• SMILES： S1(CCNCC1)(=NC(NC1CCCC1)=O)=O

Computed Properties

• Exact Mass: 245.11979803g/mol
• Monoisotopic Mass: 245.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.9Ų

Additional information on 3-cyclopentyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea

Introduction to 3-cyclopentyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138509-92-7) and Its Emerging Applications in Chemical Biology

The compound 3-cyclopentyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea, identified by the CAS number 2138509-92-7, represents a novel molecular entity with significant potential in the field of chemical biology. This heterocyclic urea derivative exhibits a unique structural framework that combines a cyclopentyl moiety with a thiomorpholine scaffold, linked via an enamine-like intermediate. Such structural features have garnered interest due to their potential to modulate biological pathways, particularly in the context of enzyme inhibition and drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of thiomorpholine derivatives as pharmacophores, owing to their ability to enhance binding affinity and selectivity towards biological targets. The presence of the 1-oxo-thiomorpholine unit in this compound suggests a dual functionality, enabling both hydrogen bonding and hydrophobic interactions with protein surfaces. This characteristic makes it a promising candidate for designing small-molecule inhibitors targeting enzymes involved in critical metabolic and signaling pathways.

In the realm of drug development, the 3-cyclopentyl substituent plays a pivotal role in determining the compound's physicochemical properties, such as solubility and metabolic stability. The cyclopentyl ring contributes to favorable lipophilicity, which is often essential for crossing biological membranes. Additionally, its rigid structure may improve binding kinetics by reducing conformational flexibility at the binding site. These attributes align well with current trends in structure-based drug design, where optimizing both potency and pharmacokinetic profiles is paramount.

Current research endeavors are increasingly focused on leveraging computational methods to predict the biological activity of such compounds. Molecular docking studies have demonstrated that derivatives of 3-cyclopentyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea exhibit promising interactions with enzymes like kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The ability to fine-tune the electronic and steric properties of this scaffold offers a strategic advantage in developing targeted therapies.

The synthesis of this compound involves multi-step organic transformations, including condensation reactions between cyclopentanone derivatives and thiomorpholine precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct extensive biological evaluations. High-throughput screening (HTS) campaigns have identified several analogs with enhanced activity against specific disease-relevant targets, underscoring the therapeutic potential of this chemical class.

One particularly noteworthy application lies in its investigation as an inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes, which play a crucial role in DNA repair mechanisms. Dysregulation of PARP activity has been implicated in genomic instability and resistance to chemotherapeutic agents. Preliminary studies suggest that modifications to the 3-cyclopentyl and thiomorpholine portions of the molecule can significantly enhance PARP inhibition without compromising selectivity against other nucleases. Such findings open avenues for developing novel chemosensitizers in oncology.

The compound's unique structural motifs also make it an attractive scaffold for exploring its role in modulating neurobiological pathways. Thiomorpholine derivatives have been reported to interact with neurotransmitter receptors and ion channels, suggesting potential applications in treating neurological disorders such as epilepsy or neurodegenerative diseases. Further investigation into its pharmacological effects may uncover novel therapeutic strategies targeting central nervous system (CNS) disorders.

Evaluation of its pharmacokinetic properties has revealed favorable absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The urea moiety contributes to water solubility while maintaining adequate bioavailability, making it suitable for oral administration. Additionally, metabolic stability studies indicate that it undergoes predictable biotransformation pathways, reducing concerns about unexpected side effects or drug-drug interactions.

Emerging evidence also suggests that this compound exhibits anti-inflammatory properties by modulating key pro-inflammatory cytokine pathways. In vitro assays have demonstrated its ability to suppress nuclear factor kappa B (NF-κB) activation, a critical transcription factor involved in inflammatory responses. Such mechanisms align with current therapeutic approaches aimed at inhibiting inflammatory cascades without triggering off-target effects.

The integration of machine learning algorithms into drug discovery pipelines has further accelerated the development of derivatives based on this scaffold. Predictive models trained on large datasets have identified optimal substitutions around the cyclopentyl ring and thiomorpholine core that maximize potency while minimizing toxicity. These computational insights guide synthetic efforts toward high-value candidates for preclinical testing.

Future directions include exploring its potential as a lead compound for treating metabolic disorders by targeting enzymes involved in glucose homeostasis or lipid metabolism. Initial studies indicate that analogs with modified electronic distributions exhibit inhibitory effects on α-glucosidase or acetyl-CoA carboxylase without significant off-target activity at physiological concentrations.

The versatility of this molecular scaffold also supports its use as a platform for developing prodrugs or targeted delivery systems using nanotechnology-based approaches. By conjugating it with polymeric carriers or nanoparticles designed for specific cellular uptake mechanisms, researchers aim to enhance therapeutic efficacy while reducing systemic exposure.

In summary,3-cyclopentyl-1-(1-oxo-1lambda6-thiomorpholin-1-ylidene)urea (CAS No. 2138509-92-7) represents a structurally intriguing compound with broad applications across multiple therapeutic areas due to its unique combination of functional groups and favorable physicochemical properties。Ongoing research continues to uncover new possibilities for leveraging this scaffold toward developing next-generation therapeutics，underscoring its significance as an innovative entity within chemical biology。